Cas no 1364890-03-8 (Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)-)

• Product Name: Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)-
• CAS No: 1364890-03-8
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5169526
• Update Time: 2025-10-29

Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)-

• Inchi： 1S/C10H11F2N/c11-8-3-1-2-7(4-8)10-5-9(12)6-13-10/h1-4,9-10,13H,5-6H2/t9-,10+/m0/s1
• InChI Key： LQUSSLCDEQYRKO-VHSXEESVSA-N
• SMILES： N1C[C@@H](F)C[C@@H]1C1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)-

Comprehensive Overview of Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)- (CAS No. 1364890-03-8)

Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)- (CAS No. 1364890-03-8) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and functional group arrangement. The compound's chiral centers at the 2R and 4S positions make it a valuable scaffold for designing enantioselective catalysts and bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the prevalence of fluorinated compounds in modern therapeutics like antidepressants and antipsychotics.

The structural features of Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)- include a fluorophenyl group and a fluoropyrrolidine ring, which enhance its metabolic stability and membrane permeability—a critical factor in blood-brain barrier (BBB) penetration. Recent studies highlight its utility as an intermediate in synthesizing protease inhibitors and kinase modulators, aligning with the growing demand for targeted therapies in oncology and neurodegenerative diseases. Notably, its stereospecificity allows for precise interactions with biological targets, reducing off-target effects.

In the context of green chemistry, this compound's synthetic routes are being optimized to minimize hazardous byproducts, reflecting industry trends toward sustainable manufacturing. Analytical techniques like HPLC chiral separation and X-ray crystallography are routinely employed to verify its purity and configuration. As the pharmaceutical sector increasingly prioritizes fluorine-containing compounds (accounting for 30% of recent FDA-approved drugs), CAS 1364890-03-8 exemplifies the strategic incorporation of fluorine to improve pharmacokinetics.

Beyond therapeutics, (2R,4S)-4-fluoro-2-(3-fluorophenyl)pyrrolidine has shown promise in material science, particularly in designing liquid crystals and organic semiconductors. Its rigid yet polar structure contributes to charge transport properties, making it relevant for OLED technology—a hot topic in renewable energy circles. Patent analyses reveal a surge in filings involving similar fluorinated pyrrolidines, underscoring their commercial viability.

Frequently searched questions related to this compound include: "What is the role of fluorinated pyrrolidines in drug discovery?" and "How does stereochemistry affect the bioactivity of CAS 1364890-03-8?" These queries reflect user interest in structure-activity relationships (SAR) and rational drug design. For synthetic chemists, protocols for asymmetric hydrogenation of its precursor remain a key focus area, often discussed in specialized forums.

Regulatory agencies classify 1364890-03-8 as a non-hazardous research chemical when handled under standard laboratory conditions. However, its hygroscopic nature necessitates storage in inert atmospheres, a detail frequently overlooked in early-stage research. Collaborative projects between academia and industry continue to explore its derivatives, with several candidates reaching preclinical trials for inflammatory diseases.

In summary, Pyrrolidine, 4-fluoro-2-(3-fluorophenyl)-, (2R,4S)- represents a versatile building block bridging medicinal chemistry and advanced materials. Its dual fluorine atoms and defined stereochemistry position it at the forefront of innovations addressing global health and technology challenges, from precision medicine to energy-efficient displays.